Cas no 65213-86-7 (1,5-Octadien-3-one)

• Product name: 1,5-Octadien-3-one
• CAS No: 65213-86-7
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 501457
• PubChem ID: 5352874

1,5-Octadien-3-one Chemical and Physical Properties

Names and Identifiers

• 1,5-Octadien-3-one
• octa-1,5-dien-3-one
• SCHEMBL422838
• CHEBI:195671
• 65213-86-7
• (E)-1,5-octadien-3-one
• (5E)-octa-1,5-dien-3-one
• VWYBQOFZVSNDAW-AATRIKPKSA-N

• Inchi： InChI=1S/C8H12O/c1-3-5-6-7-8(9)4-2/h4-6H,2-3,7H2,1H3/b6-5+
• InChI Key： VWYBQOFZVSNDAW-AATRIKPKSA-N
• SMILES： CCC=CCC(=O)C=C

Computed Properties

• Exact Mass: 124.089
• Monoisotopic Mass: 124.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 1.9

Experimental Properties

• FEMA: 4405 | 1,5-OCTADIEN-3-ONE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds